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Compound of Interest

Compound Name: 1,5-Diiodonaphthalene

Cat. No.: B1598947 Get Quote

An In-depth Technical Guide to 1,5-
Diiodonaphthalene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,5-diiodonaphthalene, a key

organoiodine compound with significant potential in organic synthesis and materials science.

As a Senior Application Scientist, this document is structured to deliver not just procedural

steps, but also the underlying scientific principles and practical insights to empower

researchers in their experimental endeavors.

Core Compound Identification and Properties
1,5-Diiodonaphthalene is a symmetrically substituted aromatic compound. Its structure,

characterized by two iodine atoms at the C1 and C5 positions of the naphthalene ring, imparts

unique reactivity and physical properties that are of considerable interest in various chemical

applications.

Table 1: Physicochemical Properties of 1,5-Diiodonaphthalene
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Property Value Source(s)

CAS Number 27715-44-2 [1][2][3]

Molecular Formula C₁₀H₆I₂ [1][2]

Molecular Weight 379.96 g/mol [1][2]

Melting Point 147 °C [4]

Boiling Point 384.2 ± 15.0 °C (Predicted) [4]

Density 2.265 ± 0.06 g/cm³ (Predicted) [4]

Synthesis of 1,5-Diiodonaphthalene: A Mechanistic
Perspective
The synthesis of 1,5-diiodonaphthalene typically proceeds from precursors such as 1,5-

diaminonaphthalene or 1,5-dinitronaphthalene. The choice of synthetic route often depends on

the availability of starting materials and the desired scale of the reaction.

A common and effective method involves the diazotization of 1,5-diaminonaphthalene followed

by a Sandmeyer-type reaction with an iodide source. This classical approach offers a reliable

pathway to introduce iodine atoms onto the naphthalene core.

Experimental Protocol: Synthesis via Diazotization of
1,5-Diaminonaphthalene
Objective: To synthesize 1,5-diiodonaphthalene from 1,5-diaminonaphthalene.

Materials:

1,5-Diaminonaphthalene

Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Potassium Iodide (KI)
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Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH)

Sodium Thiosulfate (Na₂S₂O₃)

Diethyl Ether or Dichloromethane

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ice

Procedure:

Diazotization:

In a flask surrounded by an ice bath, dissolve 1,5-diaminonaphthalene in an aqueous

solution of a strong acid (e.g., HCl or H₂SO₄). The temperature should be maintained

between 0-5 °C.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirring mixture.

The rate of addition should be controlled to keep the temperature below 5 °C to ensure the

stability of the resulting bis(diazonium) salt. The reaction is typically monitored for the

presence of nitrous acid using starch-iodide paper.

Iodination (Sandmeyer Reaction):

In a separate flask, prepare a concentrated aqueous solution of potassium iodide.

Slowly add the cold bis(diazonium) salt solution to the potassium iodide solution with

vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed. The reaction

mixture is often warmed gently after the initial addition to drive the reaction to completion.

Work-up and Isolation:

The crude product, which often precipitates from the reaction mixture, is collected by

filtration.

The collected solid is washed with cold water, followed by a dilute solution of sodium

thiosulfate to remove any residual iodine.
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The crude product is then dissolved in a suitable organic solvent (e.g., diethyl ether or

dichloromethane) and washed with a dilute solution of sodium bicarbonate or sodium

hydroxide to remove any acidic impurities, followed by a final wash with brine.

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄),

filtered, and the solvent is removed under reduced pressure to yield the crude 1,5-
diiodonaphthalene.

Diagram 1: Synthesis Workflow of 1,5-Diiodonaphthalene

Synthesis of 1,5-Diiodonaphthalene

1,5-Diaminonaphthalene Diazotization
(NaNO₂, HCl, 0-5 °C) Naphthalene-1,5-bis(diazonium) salt Sandmeyer Reaction

(KI) Crude 1,5-Diiodonaphthalene Purification
(Recrystallization/Chromatography) Pure 1,5-Diiodonaphthalene

Characterization of 1,5-Diiodonaphthalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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